Cas no 1806420-30-3 (Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate
• CAS No: 1806420-30-3
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4979209
• Update Time: 2025-10-24

Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-2-17-12(16)9-7-8(3-4-10(9)13)11(15)5-6-14/h3-4,7H,2,5-6H2,1H3
• InChI Key： NOMIGVQCGXTKEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCCl)=O)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate

Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate (CAS 1806420-30-3): A Comprehensive Overview

Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate (CAS 1806420-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring both bromo and chloropropanoyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₂H₁₂BrClO₃, offers unique reactivity patterns that make it valuable for constructing complex molecules.

The compound's 2-bromo-5-(3-chloropropanoyl)benzoate backbone is particularly noteworthy for its role in cross-coupling reactions, a hot topic in modern organic synthesis. Researchers are increasingly exploring its potential in palladium-catalyzed transformations, which align with current trends toward sustainable catalysis. The ethyl ester moiety enhances solubility in organic solvents, making it practical for various synthetic applications while maintaining stability under typical reaction conditions.

In pharmaceutical contexts, Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate has shown promise as a building block for biologically active molecules. Recent studies highlight its utility in developing kinase inhibitors, addressing the growing demand for targeted cancer therapies. The compound's electron-withdrawing groups (bromo and chloro) facilitate precise molecular modifications, answering frequent search queries about "modular synthetic approaches" in drug discovery.

The agrochemical industry has also taken interest in CAS 1806420-30-3 for developing novel crop protection agents. Its structural features enable the creation of compounds with potential pesticidal activity, responding to global needs for sustainable agriculture solutions. This application aligns with trending searches for "green chemistry in agrochemicals" and "next-generation plant protection."

From a synthetic chemistry perspective, the compound's benzoate core offers multiple sites for functionalization, making it a favorite among researchers investigating regioselective reactions. Its thermal stability (typically stable up to 150°C) and compatibility with common reagents address frequently asked questions about "handling sensitive intermediates" in complex syntheses.

Market analysts note growing demand for Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate in Asia-Pacific research hubs, particularly for pharmaceutical intermediates. This trend reflects broader industry shifts toward fragment-based drug design, a popular subject in recent scientific literature. The compound's commercial availability in milligram to kilogram quantities caters to both academic and industrial research needs.

Environmental and safety profiles of CAS 1806420-30-3 have been carefully studied, with proper handling protocols established for laboratory use. These considerations respond to increasing search volumes for "safe handling of synthetic intermediates" and "green metrics in chemical production." The compound's stability under inert atmospheres makes it suitable for automated synthesis platforms, another trending topic in chemical manufacturing.

Future research directions for 2-bromo-5-(3-chloropropanoyl)benzoate derivatives may explore their photophysical properties, tapping into the booming interest in functional materials. Computational chemistry studies suggest potential applications in organic electronics, answering emerging queries about "π-conjugated systems for optoelectronics."

In summary, Ethyl 2-bromo-5-(3-chloropropanoyl)benzoate represents a multifaceted tool for modern chemistry, bridging pharmaceutical, agrochemical, and materials science applications. Its well-characterized properties and growing commercial availability position it as a valuable asset for researchers addressing today's most pressing chemical challenges.